N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-methylbenzamide

• IUPAC Name: N-[5-cyclopropyl-2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-3-methylbenzamide
• InChI: InChI=1S/C20H21N5O2/c1-11-5-4-6-15(9-11)19(27)22-17-10-16(14-7-8-14)24-25(17)20-21-13(3)12(2)18(26)23-20/h4-6,9-10,14H,7-8H2,1-3H3,(H,22,27)(H,21,23,26)
• InChI Key: JDERVOARKBEOQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC(=NN2C3=NC(=C(C(=O)N3)C)C)C4CC4
• Molecular Formula: C20H21N5O2
• Molecular Weight: 363.4 g/mol

Description

N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-methylbenzamide is a useful research compound. Its molecular formula is C20H21N5O2 and its molecular weight is 363.421. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound belongs to a class of chemicals that are synthesized and characterized for their unique structural and chemical properties. Research into similar compounds has led to the development of novel synthetic pathways and the discovery of new chemical entities with potential applications in medicine and materials science. For example, studies on the synthesis of thiopyrimidine and thiazolopyrimidines starting from related compounds have highlighted their antimicrobial activities, showcasing the potential for developing new antibacterial and antifungal agents (Hawas et al., 2012).

Antimicrobial and Anticancer Activities

Compounds with similar structures have been evaluated for their biological activities, including antimicrobial and anticancer properties. For instance, the synthesis of dimethyl substituted benzimidazoles and their evaluation on human skin fibroblast cells have provided insights into the influence of methyl group substituents on cytotoxicity, offering pathways to designing safer therapeutic agents (Hehir et al., 2008).

Catalysis and Green Chemistry

The exploration of novel catalysts for the synthesis of heterocyclic compounds is a significant area of research. The use of nano α-Al2O3 supported ammonium dihydrogen phosphate as a novel and heterogeneous catalyst for the one-pot synthesis of various derivatives demonstrates the compound's role in promoting sustainable and efficient chemical reactions, contributing to green chemistry initiatives (Maleki & Ashrafi, 2014).

Material Science Applications

In material science, the synthesis and characterization of novel aromatic polyimides from related compounds have been investigated for their solubility, thermal stability, and specific heat capacity. These materials have potential applications in the development of high-performance polymers with advanced properties for industrial applications (Butt et al., 2005).